1-(2-methoxypropan-2-yl)cyclopropan-1-amine hydrochloride
Overview
Description
1-(2-Methoxypropan-2-yl)cyclopropan-1-amine hydrochloride, also known as 2-methoxy-1-cyclopropanecarboxylic acid ethyl ester hydrochloride, is an organic compound with a molecular formula of C7H14ClNO2. It is a colorless, odorless, and water-soluble crystalline solid and is used in a variety of scientific research applications.
Scientific Research Applications
1-(2-Methoxypropan-2-yl)cyclopropan-1-amine hydrochloride is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various compounds, such as α-amino acids, β-amino acids, and peptides. It is also used as a ligand in the synthesis of metal complexes and as a catalyst in the synthesis of polymers. Additionally, it is used as a substrate in enzymatic reactions.
Mechanism of Action
1-(2-Methoxypropan-2-yl)cyclopropan-1-amine hydrochloride acts as a substrate for the enzyme cyclopropylcarboxylate hydrolase. This enzyme catalyzes the hydrolysis of the cyclopropylcarboxylate group, resulting in the release of the 1-cyclopropylcarboxylic acid and the formation of 2-methoxypropan-2-ol. This reaction is reversible and can be used in the synthesis of various compounds.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In studies, it has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Additionally, it has been found to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. It has also been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
1-(2-Methoxypropan-2-yl)cyclopropan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it is a stable compound and can be stored for long periods of time without degradation. However, it is not very soluble in water, which can limit its use in some experiments.
Future Directions
1-(2-Methoxypropan-2-yl)cyclopropan-1-amine hydrochloride has many potential future applications. It could be used as a starting material in the synthesis of more complex compounds, such as peptides and proteins. It could also be used as a ligand in the synthesis of metal complexes, which could have applications in catalysis. Additionally, it could be used as a substrate in enzymatic reactions, which could lead to the discovery of new enzymes and pathways. Finally, it could be used in the development of new drugs and therapeutics, as it has been found to have anti-inflammatory and analgesic effects.
Synthesis Methods
1-(2-Methoxypropan-2-yl)cyclopropan-1-amine hydrochloride can be synthesized through a condensation reaction between 2-methoxypropan-2-ol and 1-chlorocyclopropane-1-carboxylic acid. This reaction is carried out in an aqueous medium with a base, such as sodium hydroxide, as a catalyst. The resulting product is then precipitated and washed with water. The solid material is then dried and recrystallized in a suitable solvent, such as ethanol, to obtain the desired compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methoxypropan-2-yl)cyclopropan-1-amine hydrochloride involves the reaction of cyclopropanecarboxylic acid with 2-methoxypropan-2-ylamine, followed by reduction of the resulting imine to yield the desired amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopropanecarboxylic acid", "2-methoxypropan-2-ylamine", "Sodium triacetoxyborohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropanecarboxylic acid is reacted with 2-methoxypropan-2-ylamine in the presence of a coupling agent such as EDCI or DCC to form an imine intermediate.", "Step 2: The imine intermediate is reduced using sodium triacetoxyborohydride to yield the desired amine product.", "Step 3: The amine product is reacted with hydrochloric acid to form the hydrochloride salt of 1-(2-methoxypropan-2-yl)cyclopropan-1-amine." ] } | |
| 2728376-18-7 | |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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